Cas no 66774-44-5 (12-methyl-18-norcholesta-8,11,13-trien-3-ol)

• Product Name: 12-methyl-18-norcholesta-8,11,13-trien-3-ol
• CAS No: 66774-44-5
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• CID: 964617
• PubChem ID: 6455365
• Update Time: 2025-04-19

12-methyl-18-norcholesta-8,11,13-trien-3-ol Chemical and Physical Properties

Names and Identifiers

• 12-methyl-18-norcholesta-8,11,13-trien-3-ol
• (3S,5S,8R,17R)-10,12-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,7,8,9,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol
• 18-Norcholesta-9,11,13-trien-3-ol, 12-methyl-, (3beta,5alpha)-
• DTXSID00985343
• 66774-44-5
• 12-Methyl-18-norcholesta-11,13-dien-3-ol
• 12-Mncto

• Inchi： 1S/C27H44O/c1-17(2)7-6-8-18(3)22-11-12-24-23-10-9-20-16-21(28)13-14-27(20,5)25(23)15-19(4)26(22)24/h15,17-18,20-23,25,28H,6-14,16H2,1-5H3/t18-,20+,21+,22-,23+,25?,27?/m1/s1
• InChI Key： PMIXTMPJMCOGAB-MPOUTZNLSA-N
• SMILES： O[C@H]1CCC2(C)[C@H](C1)CC[C@H]1C3CC[C@H]([C@H](C)CCCC(C)C)C=3C(C)=CC21

Computed Properties

• Exact Mass: 384.33942
• Monoisotopic Mass: 384.339216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 7.1

Experimental Properties

• Density: 1
• Boiling Point: 493.1°C at 760 mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.534
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 3-hydroxysteroids